Cas no 1213131-89-5 ((1S)-1-(3,4-DIMETHYLPHENYL)PROP-2-ENYLAMINE)

• Product Name: (1S)-1-(3,4-DIMETHYLPHENYL)PROP-2-ENYLAMINE
• CAS No: 1213131-89-5
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 5594694
• PubChem ID: 130658535
• Update Time: 2025-07-19

(1S)-1-(3,4-DIMETHYLPHENYL)PROP-2-ENYLAMINE Chemical and Physical Properties

Names and Identifiers

• (S)-1-(3,4-dimethylphenyl)prop-2-en-1-amine
• (1S)-1-(3,4-DIMETHYLPHENYL)PROP-2-ENYLAMINE
• Benzenemethanamine, α-ethenyl-3,4-dimethyl-, (αS)-
• 1213131-89-5
• N15444

• Inchi： 1S/C11H15N/c1-4-11(12)10-6-5-8(2)9(3)7-10/h4-7,11H,1,12H2,2-3H3/t11-/m0/s1
• InChI Key： LXZQNSNFFQQICR-NSHDSACASA-N
• SMILES： N[C@H](C1=CC=C(C)C(C)=C1)C=C

Computed Properties

• Exact Mass: 161.120449483g/mol
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.943±0.06 g/cm3(Predicted)
• Boiling Point: 264.9±9.0 °C(Predicted)
• pka: 8.77±0.10(Predicted)

Additional information on (1S)-1-(3,4-DIMETHYLPHENYL)PROP-2-ENYLAMINE

Chemical Profile of (1S)-1-(3,4-DIMETHYLPHENYL)PROP-2-ENYLAMINE and CAS No 1213131-89-5

The compound identified by the chemical name (1S)-1-(3,4-DIMETHYLPHENYL)PROP-2-ENYLAMINE and the CAS number CAS No 1213131-89-5 represents a significant molecule in the realm of pharmaceutical chemistry. This chiral amine derivative has garnered attention due to its structural complexity and potential applications in drug development. The presence of a prop-2-enyl group and a substituted benzene ring suggests a high degree of specificity, which is often exploited in the design of bioactive molecules.

In recent years, the field of medicinal chemistry has seen a surge in the exploration of stereogenic centers to enhance drug efficacy and reduce side effects. The (1S) configuration of the amine group in this compound is a testament to the growing emphasis on enantioselective synthesis and catalysis. The use of chiral auxiliaries or catalysts has enabled chemists to access specific enantiomers with high yields and purity, which is crucial for pharmaceutical applications.

The benzene ring substituted with two methyl groups at the 3 and 4 positions, known as 3,4-dimethylphenyl, imparts unique electronic and steric properties to the molecule. This substitution pattern can influence both the solubility and binding affinity of the compound, making it a valuable scaffold for further derivatization. The prop-2-enyl group, on the other hand, introduces a degree of flexibility that can be exploited to optimize interactions within biological targets.

Current research in the area of pharmacophores has highlighted the importance of molecular diversity. Compounds like (1S)-1-(3,4-DIMETHYLPHENYL)PROP-2-ENYLAMINE serve as building blocks for more complex structures. By modifying various functional groups, chemists can fine-tune the properties of these molecules to achieve desired pharmacological effects. For instance, introducing additional heterocycles or polar functional groups can enhance binding to specific receptors or enzymes.

One of the most exciting frontiers in drug discovery is the development of targeted therapies for complex diseases such as cancer and neurodegenerative disorders. The unique structural features of (1S)-1-(3,4-DIMETHYLPHENYL)PROP-2-ENYLAMINE make it a promising candidate for such applications. Studies have shown that similar amine derivatives can interact with biological targets in ways that disrupt disease pathways. For example, they may inhibit key enzymes involved in cell proliferation or modulate neurotransmitter activity.

Computational methods have also played a pivotal role in understanding the behavior of this compound. Molecular modeling techniques allow researchers to predict how (1S)-1-(3,4-DIMETHYLPHENYL)PROP-2-ENYLAMINE will interact with its biological targets at the atomic level. These insights can guide experimental efforts by highlighting potential binding sites and optimizing lead structures for better efficacy.

In addition to its pharmaceutical potential, this compound may find applications in materials science. For instance, its chiral nature could be utilized in the development of liquid crystals or polymers with tailored optical properties. The ability to control molecular handedness is crucial in these applications, as it can affect how light interacts with materials.

The synthesis of (1S)-1-(3,4-DIMETHYLPHENYL)PROP-2-ENYLAMINE also presents interesting challenges from a synthetic chemistry perspective. Achieving high enantiomeric purity requires careful selection of reaction conditions and catalysts. Recent advances in asymmetric synthesis have made it possible to produce enantiomerically pure compounds on a large scale, which is essential for industrial applications.

As our understanding of biological systems continues to grow, so does our appreciation for the complexity of molecular interactions. Compounds like (1S)-1-(3,4-DIMETHYLPHENYL)PROP-2-ENYLAMINE exemplify how structural diversity can lead to novel therapeutic opportunities. By exploring their properties and potential applications, researchers are paving the way for new treatments that address unmet medical needs.